Cas no 1501385-48-3 (4-(2,2-Dimethylpropyl)pyrrolidin-3-ol)

• Product Name: 4-(2,2-Dimethylpropyl)pyrrolidin-3-ol
• CAS No: 1501385-48-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5702876
• PubChem ID: 57894429
• Update Time: 2023-10-15

4-(2,2-Dimethylpropyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12391782
• 4-(2,2-dimethylpropyl)pyrrolidin-3-ol
• EN300-1637697
• 1501385-48-3
• 3-Pyrrolidinol, 4-(2,2-dimethylpropyl)-
• 4-(2,2-Dimethylpropyl)pyrrolidin-3-ol

• Inchi： 1S/C9H19NO/c1-9(2,3)4-7-5-10-6-8(7)11/h7-8,10-11H,4-6H2,1-3H3
• InChI Key： GEZVLEMLPIYOND-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC(C)(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.931±0.06 g/cm3(Predicted)
• Boiling Point: 239.9±15.0 °C(Predicted)
• pka: 14.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines